![molecular formula C18H23N3O3S B2996326 N-(1-cyanocyclobutyl)-3-(cyclopentylsulfamoyl)-N-methylbenzamide CAS No. 1424396-12-2](/img/structure/B2996326.png)
N-(1-cyanocyclobutyl)-3-(cyclopentylsulfamoyl)-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyanocyclobutyl)-3-(cyclopentylsulfamoyl)-N-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as CCSB and is known for its ability to inhibit the activity of certain enzymes, making it a valuable tool for studying various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of CCSB involves the binding of the compound to the ATP-binding site of HSP90, which prevents the enzyme from carrying out its normal function. This inhibition of HSP90 activity can lead to the accumulation of misfolded proteins, which can then be studied to gain a better understanding of the underlying mechanisms of disease.
Biochemical and Physiological Effects:
CCSB has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis (cell death) in cancer cells and the inhibition of angiogenesis (the formation of new blood vessels) in tumors. Additionally, CCSB has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for a variety of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of CCSB is its ability to selectively inhibit the activity of HSP90, making it a valuable tool for studying the role of this enzyme in various biological processes. However, one limitation of CCSB is its potential toxicity, which can limit its use in certain experimental systems. Additionally, the complex synthesis of CCSB can make it difficult to obtain in large quantities, which can also limit its use in certain experiments.
Future Directions
There are several future directions for research involving CCSB, including the development of new synthetic methods for producing the compound, the investigation of its potential therapeutic applications in various diseases, and the study of its effects on other enzymes and biological processes. Additionally, the development of new analogs of CCSB may lead to the discovery of even more potent and selective inhibitors of HSP90, which could have significant implications for the treatment of a variety of diseases.
Synthesis Methods
The synthesis of CCSB involves several steps, including the reaction of a cyclobutyl amine with a benzoyl chloride to form an intermediate compound. This intermediate is then reacted with a cyclopentylsulfonamide to produce the final product. The synthesis of CCSB is a complex process that requires careful attention to detail and precise control of reaction conditions.
Scientific Research Applications
CCSB has been used extensively in scientific research to investigate the role of certain enzymes in biochemical and physiological processes. Specifically, CCSB is known to inhibit the activity of an enzyme called HSP90, which is involved in the regulation of protein folding and stability. By inhibiting HSP90, CCSB can be used to study the effects of protein misfolding and aggregation, which are associated with a variety of diseases, including cancer and Alzheimer's disease.
properties
IUPAC Name |
N-(1-cyanocyclobutyl)-3-(cyclopentylsulfamoyl)-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3S/c1-21(18(13-19)10-5-11-18)17(22)14-6-4-9-16(12-14)25(23,24)20-15-7-2-3-8-15/h4,6,9,12,15,20H,2-3,5,7-8,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRGGSOQDBCACJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=CC(=CC=C1)S(=O)(=O)NC2CCCC2)C3(CCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.